Cas no 1805124-38-2 (4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1805124-38-2
• MF: C₉H₄Cl₂F₃NO₂S
• MW: 318.099769592285
• CID: 4980203
• Update Time: 2025-11-06

4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H4Cl2F3NO2S/c10-3-5-1-2-7(18(11,16)17)6(4-15)8(5)9(12,13)14/h1-2H,3H2
• InChI Key： DQJGSPBIDTZHKQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C#N)C=1C(F)(F)F)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3

Additional information on 4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride

Introduction to 4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1805124-38-2)

4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride is a highly versatile sulfonate derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805124-38-2, features a unique structural motif combining a chloromethyl group, a cyano substituent, and a trifluoromethyl group on a benzenesulfonyl chloride backbone. The presence of these functional groups imparts distinct reactivity and makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The chloromethyl moiety (–CH₂Cl) is known for its electrophilic nature, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures. This property is particularly useful in medicinal chemistry for the synthesis of heterocyclic compounds and peptidomimetics. The cyano group (–CN), on the other hand, introduces both electron-withdrawing and nitrile characteristics, influencing the electronic properties of the aromatic ring and enhancing its reactivity in various transformations. Additionally, the trifluoromethyl group (–CF₃) is renowned for its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates, making it a sought-after substituent in modern drug design.

In recent years, 4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride has been employed in several cutting-edge research projects aimed at developing next-generation therapeutics. One notable application lies in the synthesis of small-molecule inhibitors targeting enzyme-protein interactions. For instance, researchers have leveraged this compound to create sulfonamide-based inhibitors that exhibit high selectivity for proteases involved in inflammatory pathways. The sulfonamide core is a well-established pharmacophore in drug discovery, and modifications such as those introduced by this compound have shown promising results in preclinical studies.

The trifluoromethyl substitution plays a critical role in enhancing the pharmacokinetic properties of these inhibitors. Studies have demonstrated that compounds incorporating trifluoromethyl groups often exhibit improved binding affinities due to increased lipophilicity and reduced metabolic degradation. Furthermore, the cyano group can participate in hydrogen bonding interactions with biological targets, further optimizing drug-receptor interactions. These features make 4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride an attractive building block for medicinal chemists seeking to develop potent and selective enzyme inhibitors.

Another emerging area where this compound has found utility is in the synthesis of agrochemicals. The structural features of 4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride make it a valuable precursor for designing novel herbicides and fungicides. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling the creation of compounds with tailored biological activities. Recent research has highlighted its role in generating sulfonylurea derivatives, which are known for their efficacy as herbicides due to their ability to inhibit acetolactate synthase (ALS), a key enzyme in plant amino acid biosynthesis.

The chloromethyl group provides a handle for further derivatization into more complex agrochemical scaffolds, while the cyano and trifluoromethyl groups contribute to the overall bioactivity and stability of the final compounds. Such derivatives have shown promising results in field trials, offering farmers effective solutions against resistant weed species while maintaining environmental safety profiles. The versatility of 4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride underscores its importance as a synthetic intermediate across multiple industries.

From a synthetic chemistry perspective, this compound serves as an excellent platform for exploring novel reaction pathways and methodologies. Its unique functionalization pattern allows chemists to investigate cross-coupling reactions, nucleophilic additions, and other transformations that are critical for constructing complex molecules efficiently. Researchers have utilized 4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride to develop innovative synthetic routes to heterocyclic scaffolds that are prevalent in biologically active compounds. These efforts have not only expanded the toolbox of synthetic organic chemists but also provided new insights into molecular construction strategies.

The integration of computational chemistry has further enhanced the utility of this compound by enabling virtual screening and molecular modeling studies. By leveraging advanced computational tools, scientists can predict the reactivity and properties of derivatives before conducting experimental work, significantly reducing time-to-discovery cycles. This approach has been particularly beneficial in drug discovery programs where rapid identification of lead compounds is essential for commercial success. The combination of experimental synthesis with computational analysis highlights how modern research methodologies can be synergized to accelerate innovation.

In conclusion,4-Chloromethyl-2-cyano-3-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1805124-38-2) represents a multifaceted compound with broad applications across pharmaceuticals and agrochemicals. Its structural features—specifically the chloromethyl, cyano, and trifluoromethyl substituents—endow it with unique reactivity that is exploited in various synthetic transformations aimed at developing novel bioactive molecules. As research continues to evolve，this compound will undoubtedly remain a cornerstone material for chemists seeking innovative solutions to complex chemical challenges.